Cas no 1316224-12-0 (6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine)

• Product Name: 6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine
• CAS No: 1316224-12-0
• MF: C₁₂H₁₄F₃N₅
• MW: 285.268271923065
• MDL: MFCD18381488
• CID: 4694280
• Update Time: 2025-11-01

6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• HMS3844O12
• 6-Piperidin-2-yl-4-trifluoromethyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine
• 6-(piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine
• 6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine

• MDL： MFCD18381488
• Inchi： 1S/C12H14F3N5/c13-12(14,15)6-5-8(7-3-1-2-4-17-7)18-11-9(6)10(16)19-20-11/h5,7,17H,1-4H2,(H3,16,18,19,20)
• InChI Key： ROHRMNCLHXDFRP-UHFFFAOYSA-N
• SMILES： FC(C1C2=C(N)NN=C2N=C(C=1)C1CCCCN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 351
• Topological Polar Surface Area: 79.6

Additional information on 6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine

Introduction to 6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS No. 1316224-12-0)

6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine, identified by its CAS number 1316224-12-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrazolopyridine derivatives, a structural motif renowned for its broad spectrum of biological activities. The presence of a piperidinyl group at the 6-position and a trifluoromethyl substituent at the 4-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural framework of 6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine combines the favorable pharmacokinetic attributes of pyrazolopyridines with the enhanced lipophilicity and metabolic stability provided by the trifluoromethyl group. This combination is particularly advantageous in designing molecules with improved binding affinity and reduced susceptibility to enzymatic degradation. The piperidinyl moiety, on the other hand, is well-documented for its ability to enhance oral bioavailability and improve solubility, thereby facilitating drug delivery systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The pyrazolopyridine scaffold has emerged as a key pharmacophore in this endeavor, with numerous derivatives demonstrating preclinical efficacy in various disease models. Among these, 6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine has shown particular promise due to its unique structural features.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzyme targets implicated in disease progression. Kinases are critical mediators of cellular signaling pathways, and their dysregulation is often associated with pathological conditions. The trifluoromethyl group in 6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine not only enhances binding interactions but also contributes to selective inhibition by modulating hydrogen bonding networks and hydrophobic effects. This has led to interest in its potential application as an anti-cancer agent, particularly in targeting tyrosine kinases that play a pivotal role in tumor growth and metastasis.

Furthermore, the piperidinyl substituent provides a favorable interaction profile with biological targets, often improving both affinity and selectivity. This feature is particularly relevant in the context of drug design, where minimizing off-target effects is crucial for therapeutic success. Preclinical studies have begun to explore the pharmacological profile of 6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine, with initial findings suggesting potent activity against certain cancer cell lines. These results are supported by computational modeling studies that predict favorable binding modes within target proteins.

The synthesis of 6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine presents an interesting challenge due to the complexity of its heterocyclic core. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated cyclizations have enabled efficient assembly of the pyrazolopyridine scaffold. Additionally, fluorination chemistry has been instrumental in introducing the trifluoromethyl group with high regioselectivity.

The pharmacokinetic properties of 6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine are also under investigation. Preliminary data suggest that this compound exhibits good oral bioavailability and prolonged circulation time upon administration. These characteristics are critical for developing drugs that can be administered less frequently while maintaining therapeutic efficacy. Furthermore, the compound's stability under various physiological conditions adds to its attractiveness as a lead candidate for further development.

As research progresses, additional applications for 6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine are likely to emerge beyond its initial focus on oncology. Its structural versatility allows for modifications that could tailor its activity towards other therapeutic areas such as immunotherapy or central nervous system disorders. The ongoing exploration of this compound underscores its potential as a valuable building block in medicinal chemistry.

In conclusion,6-(Piperidin-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-am ine (CAS No. 1316224 - 12 - 0) represents a significant advancement in the development of novel therapeutic agents. Its unique structural features combined with promising preclinical data position it as a compelling candidate for further investigation into treating complex diseases. As synthetic methods continue to evolve and our understanding of biological targets deepens, this compound holds great promise for contributing to future medical breakthroughs.